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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1574576

Get Quote

Product Designation: BMS-911172 Target: Adaptor-associated protein kinase 1 (AAK1) CAS

Number: 1644248-18-9 Molecular Weight: 339.34 g/mol [1][2][3]

Critical Storage & Stability Parameters
The stability of BMS-911172 is heavily dependent on moisture control and temperature

consistency. This compound is a small molecule inhibitor with a fluorinated motif, making it

susceptible to hydrolysis if improperly stored in solution.

The "Golden Rules" of Storage
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State Condition Stability Duration Critical Note

Solid Powder -20°C (Desiccated) > 2 Years

Vial must be sealed.

Allow to warm to

Room Temperature

(RT) before opening

to prevent

condensation.

DMSO Stock -80°C 6 Months

Single-use aliquots

only. Repeated

freeze-thaw cycles

degrade potency by

~5-10% per cycle.

DMSO Stock -20°C 1 Month

Acceptable for short-

term use, but -80°C is

preferred.[3]

Aqueous Media 37°C (Cell Culture) < 24 Hours

Compound is prone to

precipitation in high-

serum media over

time. Prepare fresh

daily.

Why "Desiccation" Matters
BMS-911172 is hygroscopic. When a cold vial is opened in a humid lab environment, water

vapor condenses instantly on the powder. This water initiates hydrolysis and alters the effective

molecular weight calculation for future experiments.

Protocol: Remove vial from freezer

Place in desiccator

Wait 30 mins

Open.
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Solubilization & Stock Preparation[1][3][4][5][6]
WARNING: The most common failure mode with BMS-911172 is the use of "wet" DMSO.

DMSO is hygroscopic and absorbs atmospheric water, which drastically reduces the solubility

of this compound.[4]

Recommended Solvents
Primary Solvent: Dimethyl Sulfoxide (DMSO)

99.9% (Anhydrous).

Solubility Limit: ~100 mg/mL (294 mM) in pure DMSO.

Water/PBS:Insoluble. Do not attempt to dissolve directly in aqueous buffers.

Stock Solution Workflow (Standardized)
Use the following workflow to prepare a 10 mM Master Stock.

BMS-911172 Powder
(Warm to RT)

Weigh Mass
(e.g., 3.39 mg)

Add Anhydrous DMSO
(1.0 mL)

Vortex & Sonicate
(2 mins @ 40kHz)

Aliquot into
Light-Protective Vials Store at -80°C

Click to download full resolution via product page

Figure 1: Step-by-step workflow for preparing a stable 10 mM stock solution of BMS-911172.

In Vivo Formulation Guide
Researchers often struggle to transition BMS-911172 from in vitro assays to in vivo animal

models due to its poor aqueous solubility. The following formulations are validated for

intraperitoneal (i.p.) or oral administration.

Formulation A: Clear Solution (Recommended)
This formulation creates a stable solution suitable for injection.

Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[3][5][6]
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Target Concentration: 2.5 mg/mL.[3][5][6][4]

Preparation Protocol:

Dissolve BMS-911172 in 10% of the final volume using pure DMSO (Clear stock).

Add 40% volume of PEG300. Vortex until clear.

Add 5% volume of Tween-80. Vortex.

Slowly add 45% volume of Saline while vortexing.

Troubleshooting: If precipitation occurs upon adding saline, sonicate at 37°C for 5-10

minutes.

Formulation B: Suspension (Alternative)
Vehicle: 10% DMSO + 90% (20% SBE-β-CD in Saline).[3][5]

Note: Requires Sulfobutyl ether-beta-cyclodextrin (SBE-β-CD). This encapsulates the drug to

improve bioavailability.

Mechanism of Action & Experimental Context
Understanding the mechanism is vital for troubleshooting assay results. BMS-911172 is a

highly selective inhibitor of AAK1 (Adaptor-associated protein kinase 1).[1][2][7][8] It does not

target MERTK; confusion often arises due to BMS having multiple kinase inhibitors in similar

development pipelines.

Signaling Pathway
AAK1 regulates clathrin-mediated endocytosis (CME) by phosphorylating the AP2M1 subunit.

[9] Inhibiting AAK1 prevents the recycling of surface receptors and viral entry.[10]
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Figure 2: BMS-911172 blocks the phosphorylation of AP2M1, thereby disrupting clathrin-

mediated endocytosis.[9][10]

Troubleshooting & FAQ
Q1: My compound precipitated when I added the DMSO
stock to cell culture media. Why?
A: This is the "Solvent Shock" effect.

Cause: Adding a high-concentration DMSO stock directly to aqueous media causes rapid

local precipitation because the drug is hydrophobic.
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Solution: Perform a serial dilution in media.

Dilute your 10 mM stock 1:10 in media (intermediate step).

Vortex immediately.

Add this intermediate to your final culture well.

Limit: Ensure final DMSO concentration is < 0.5% to avoid cytotoxicity.

Q2: I see variability in IC50 values between batches.
A: Check your DMSO quality.

Cause: Hygroscopic DMSO absorbs water, reducing the actual concentration of dissolved

drug (some may be micro-precipitated and invisible to the naked eye).

Validation: Spin down your stock solution at 13,000 rpm for 5 minutes. If you see a pellet,

your stock has crashed out. Re-dissolve in fresh, anhydrous DMSO.

Q3: Can I use BMS-911172 for MERTK inhibition
studies?
A:No.

BMS-911172 is selective for AAK1 (IC50 ~12 nM).[1][2][7][8] While many kinase inhibitors

have off-target effects, BMS-911172 is specifically designed as a tool compound for AAK1

and neuropathic pain research. For MERTK, consider compounds like BMS-777607.

Q4: What is the shelf-life of the solution once diluted in
saline for injection?
A:Immediate use only.

The In Vivo formulation (PEG/Tween/Saline) is a kinetic suspension/solution. It is not

thermodynamically stable for long-term storage. Prepare it 15 minutes before injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1574576/docs#technical-support-center-bms-
911172-aak1-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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